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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol
CAS No.: 66719-33-3
Cat. No.: B12647630

Get Quote

Executive Summary

4,6-Dimethyloctan-1-ol (CAS: 66719-33-3) is a branched, saturated primary alcohol belonging

to the class of acyclic terpenoids. Unlike its more common isomers (e.g., 3,7-dimethyloctan-1-ol
or tetrahydrogeraniol), the 4,6-dimethyl substitution pattern imparts unique steric properties and
odor profiles, making it a valuable intermediate in the synthesis of cooling agents, chiral
building blocks, and specialty fragrances.

This compound contains two chiral centers (C4 and C6), resulting in four potential
stereoisomers. It is frequently utilized in the pharmaceutical industry as a scaffold for
assembling complex macrocycles and in the flavor and fragrance (F&F) sector as a precursor
to high-impact sensory agents.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]

Nomenclature & ldentifiers
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Parameter

Data

CAS Registry Number

66719-33-3

IUPAC Name 4,6-Dimethyloctan-1-ol

Synonyms 1-Octanol, 4,6-dimethyl-; 4,6-Dimethyl-1-octanol
Molecular Formula C10H220

Molecular Weight 158.28 g/mol

SMILES CCc(c)cc(eyeececo

InChl Key JOWDWXPTKVUHBV-UHFFFAOYSA-N

Physical Properties

Property Value / Description Source/Note
Appearance Colorless to pale yellow liquid Standard State
Boiling Point 213.4°C (estimated) @ 760 mmHg
Density 0.832 = 0.06 g/cm? Predicted
Solubility Insoluble in water; Soluble in Lipophilic character
EtOH, Et20O, CHCI3
LogP ~3.5 Predicted (High Lipophilicity)
Flash Point ~95°C Closed Cup (Est.)

Stereochemistry & Structural Analysis

The molecule possesses two stereogenic centers at positions C4 and C6. This results in two

pairs of enantiomers (four stereoisomers):

e (4R, 6R)-4,6-dimethyloctan-1-ol

e (4S, 6S)-4,6-dimethyloctan-1-ol

* (4R, 6S)-4,6-dimethyloctan-1-ol (meso-like diastereomer set)
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e (4S, 6R)-4,6-dimethyloctan-1-ol

In commercial applications (fragrance/industrial), the compound is often supplied as a racemic
mixture of diastereomers unless asymmetric synthesis is employed.
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Figure 1: Stereochemical hierarchy of 4,6-dimethyloctan-1-ol showing the relationship
between its four stereoisomers.

Synthesis & Manufacturing Methodologies
Primary Laboratory Synthesis: Catalytic Hydrogenation

The most reliable route to high-purity 4,6-dimethyloctan-1-ol is the catalytic hydrogenation of
unsaturated precursors, such as 4,6-dimethyl-3-octen-1-ol or related dienols. This method
preserves the carbon skeleton while saturating the alkene functionality.

Protocol (Self-Validating System):

e Precursor: 4,6-Dimethyl-3-octen-1-ol (or silyl-protected derivative).

e Catalyst: 10% Palladium on Carbon (Pd/C).[1]
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» Solvent: Ethyl Acetate (EtOAc) or Methanol (MeOH).

o Atmosphere: Hydrogen gas (Hz2) at 1 atm (balloon) or mild pressure (3-5 bar).

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of the unsaturated precursor in 50 mL of anhydrous EtOAc.

o Catalyst Addition: Carefully add 10 wt% Pd/C (approx. 100 mg per gram of substrate) under
an inert nitrogen atmosphere to prevent ignition.

e Hydrogenation: Purge the vessel with Hz gas three times. Stir the suspension vigorously
under Hz atmosphere at room temperature (25°C) for 12—-18 hours.

» Monitoring: Monitor reaction progress via TLC (SiOz, Hexane/EtOAc 8:2). The product will
have a slightly lower R_f than the alkene due to loss of conjugation/pi-system.

o Work-up: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with
EtOAc.

« Isolation: Concentrate the filtrate under reduced pressure. Purify via flash column
chromatography if necessary.

Industrial/Patent Route (Cooling Agents)

In the context of cooling agent synthesis (e.g., US Patent 8377458B2), 4,6-dimethyloctan-1-ol
serves as a core scaffold. It can be derived from the alkylation of smaller chiral pool fragments
or via aldol condensation strategies involving 2-methylbutanal derivatives, followed by
dehydration and hydrogenation.

Unsaturated Precursor )
(e.g., 4,6-Dimethyl-3-octen-1-ol) MERGEGy N

I3 elilasle) i 4,6-Dimethyloctan-1-ol
........... Pd-Alkene Complex (Target)

;7 H2IPdIC N
\._ EtOAc,25°C -

N
~

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12647630/docs?utm_src=pdf-body#technical-monograph-4-6-dimethyloctan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Catalytic hydrogenation pathway for the synthesis of 4,6-dimethyloctan-1-ol.

Applications in Research & Industry
Pharmaceutical Intermediates[5]

o Chiral Auxiliaries: The compound's specific methyl branching provides steric bulk that directs
stereoselectivity in subsequent reactions.

e Macrocycle Synthesis: Used as a tether or building block in the total synthesis of macrolide
antibiotics and complex natural products (e.g., stereoselective synthesis of polyketide
fragments).

Flavor & Fragrance (F&F)

» Odor Profile: Waxy, floral, rose-like, with slight citrus nuances. The 4,6-dimethyl pattern
offers a more substantive and diffusive scent compared to linear octanols.

o Cooling Agents: Derivatives, such as 3-methoxy-4,6-dimethyloctan-1-ol, are potent sensory
stimulation agents (cooling compounds) used in cosmetics and oral care products to provide
a "cold" sensation without the medicinal odor of menthol.

Analytical Characterization

To validate the identity of synthesized 4,6-dimethyloctan-1-ol, the following spectroscopic data
should be referenced.

Proton NMR (*H NMR, 400 MHz, CDCIs)

e 03.63(t, J = 6.5 Hz, 2H): Methylene protons adjacent to the hydroxyl group (-CH20H).
Characteristic of primary alcohols.

e 01.70-1.60 (m, 1H): Methine proton at C4/C6.
e 01.58 - 1.00 (m, methylene envelope): Backbone methylene protons.

e 00.90-0.85 (d, 6H): Methyl groups at C4 and C6 positions.
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e 0 0.88 (t, 3H): Terminal methyl group (C8).

o Note: If synthesized via silyl protection, ensure complete removal of TBDMS signals (o
0.90 s, 6 0.05 s) before final characterization.

Mass Spectrometry (MS)

e lonization: ESI or El.
e Molecular lon: [M+H]* calc.[1] for C10H230 = 159.17; often observed as [M+Na]* = 181.16.

o Fragmentation (El): Loss of water [M-18] is common for aliphatic alcohols.

Safety & Handling (SDS Summary)

Signal Word:WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

May cause respiratory
STOT SE 3 H335 o
irritation.

Handling Protocol:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

e Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation to
the corresponding aldehyde/acid.

o Spill: Absorb with inert material (sand/vermiculite) and dispose of as organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
e 2.4-Octanol, 4,7-dimethyl- [webbook.nist.gov]
o 3. 4,7-dimethyloctan-1-ol [webbook.nist.gov]

e 4,US8377458B2 - Cooling sensation agent composition, sensory stimulation agent
composition and use of the same - Google Patents [patents.google.com]

e To cite this document: BenchChem. [Technical Monograph: 4,6-Dimethyloctan-1-ol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647630/docs#technical-monograph-4-6-
dimethyloctan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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